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Compound of Interest

Compound Name: FK-448 Free base

Cat. No.: B12292755 Get Quote

Technical Support Center: FK-448 Free Base
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the dissolution and handling of FK-448 Free base for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is FK-448 Free base?

FK-448 Free base (CAS: 85858-76-0) is a potent and specific inhibitor of chymotrypsin, a

digestive enzyme.[1] It demonstrates an IC50 (half-maximal inhibitory concentration) of 720 nM

against chymotrypsin.[1] It shows significantly less inhibition against other serine proteases

such as trypsin and thrombin, and has no effect on plasmin, plasma kallikrein, or pancreas

kallikrein at concentrations up to 1 mM.[1]

Q2: What is the primary application of FK-448 Free base in research?

Given its specific inhibitory action on chymotrypsin, FK-448 Free base is primarily used in

studies investigating the role of chymotrypsin in various physiological and pathological

processes. This includes research in gastroenterology, inflammation, and other conditions

where chymotrypsin activity is relevant.

Q3: In which solvents can I dissolve FK-448 Free base?
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FK-448 Free base is soluble in dimethyl sulfoxide (DMSO).[2] While specific quantitative data

is limited, it is recommended to prepare a stock solution in DMSO. Its solubility in aqueous

solutions like water or phosphate-buffered saline (PBS) is reported to be low.

Troubleshooting Guide
Issue: I am having difficulty dissolving FK-448 Free base.

Problem: The compound is not fully dissolving in my chosen solvent.

Solution:

Ensure you are using an appropriate solvent. DMSO is the recommended solvent for

creating a stock solution. FK-448 Free base has poor solubility in aqueous buffers.

Use gentle heating and agitation. Briefly warming the solution to 37°C and vortexing can

aid in dissolution. However, avoid excessive heat to prevent degradation.

Sonication. A brief sonication in a water bath can help to break up any clumps and

facilitate dissolution.

Issue: My FK-448 Free base solution appears cloudy or has precipitated after dilution.

Problem: The compound has precipitated out of solution upon dilution into an aqueous buffer

for my experiment.

Solution:

Check the final concentration of DMSO. The final concentration of DMSO in your

experimental medium should be kept low (typically below 0.5%) to avoid solvent effects on

your cells or assay. High final concentrations of your stock solution can lead to

precipitation when diluted in an aqueous buffer.

Consider a co-solvent system for in vivo studies. For animal studies, a formulation using a

combination of DMSO, PEG300, Tween 80, and saline or corn oil can improve solubility

and bioavailability.
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Data Presentation
Solubility of FK-448 Free base

Solvent Solubility Remarks

DMSO Soluble
Recommended for stock

solutions.

Ethanol Data not available

Water Data not available Expected to be low.

PBS (Phosphate-Buffered

Saline)
Data not available Expected to be low.

Note: Quantitative solubility data (e.g., mg/mL) is not readily available in public literature. It is

recommended to perform initial solubility tests for your specific experimental needs.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weigh the required amount of FK-448 Free base. The molecular weight of FK-448 Free
base is 406.52 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need 4.065 mg.

Add the appropriate volume of DMSO. Add 1 mL of high-purity DMSO to the vial containing

the FK-448 Free base.

Facilitate dissolution. Gently vortex the solution. If necessary, warm the vial briefly at 37°C or

sonicate in a water bath until the solid is completely dissolved.

Storage. Store the stock solution at -20°C for short-term storage or -80°C for long-term

storage. Avoid repeated freeze-thaw cycles.

In Vivo Formulation Protocol

This protocol is a general guideline and may require optimization for your specific animal model

and administration route.
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Prepare a concentrated stock solution in DMSO.

For a formulation with PEG300 and Tween 80:

To your DMSO stock solution, add PEG300 and mix thoroughly.

Add Tween 80 to the mixture and mix until a clear solution is formed.

Finally, add saline or ddH₂O to reach the desired final concentration.

For a formulation with corn oil:

Add the DMSO stock solution to corn oil and mix thoroughly until a clear solution is

achieved.

Mandatory Visualization
Inhibition of Chymotrypsin by FK-448 Free base

Mechanism of Chymotrypsin Inhibition by FK-448
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Caption: A diagram illustrating the competitive inhibition of chymotrypsin by FK-448.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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